Cas no 38764-51-1 ((4-aminophenyl)(imino)methyl-λ?-sulfanone)

• Product Name: (4-aminophenyl)(imino)methyl-λ?-sulfanone
• CAS No: 38764-51-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD22375330
• CID: 3961133
• PubChem ID: 59674054
• Update Time: 2025-10-16

(4-aminophenyl)(imino)methyl-λ?-sulfanone Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(S-methylsulfonimidoyl)-
• (4-aminophenyl)(imino)methyl-lambda6-sulfanone
• 4-(imino-methyl-oxo-λ6-sulfanyl)-aniline
• 4-(S-methylsulfonimidoyl)aniline
• (4-aminophenyl)(imino)methyl-λ?-sulfanone
• AKOS033984348
• AT25737
• 829-891-1
• 38764-51-1
• NOVPSHLSKWPHFB-UHFFFAOYSA-N
• EN300-107153
• SCHEMBL3929345
• 4-(methylsulfonimidoyl)aniline
• Z1262638032
• (RS)-S-(4-aminophenyl)-S-methyl Sulfoximide
• (4-AMINOPHENYL)(IMINO)(METHYL)-L6-SULFANONE

• MDL： MFCD22375330
• Inchi： 1S/C7H10N2OS/c1-11(9,10)7-4-2-6(8)3-5-7/h2-5,9H,8H2,1H3
• InChI Key： NOVPSHLSKWPHFB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(S(C)(=O)=N)C=C1

Computed Properties

• Exact Mass: 170.05138412Da
• Monoisotopic Mass: 170.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on (4-aminophenyl)(imino)methyl-λ?-sulfanone

Comprehensive Overview of (4-aminophenyl)(imino)methyl-λ?-sulfanone (CAS No. 38764-51-1): Properties, Applications, and Industry Insights

The compound (4-aminophenyl)(imino)methyl-λ?-sulfanone (CAS No. 38764-51-1) is a specialized sulfone derivative with a unique molecular structure that combines an aminophenyl group with an imino functionality. This configuration endows the molecule with distinct chemical properties, making it a subject of interest in various research and industrial applications. Its sulfone backbone is particularly noteworthy, as sulfones are known for their stability and versatility in synthetic chemistry.

In recent years, the demand for high-performance chemical intermediates like (4-aminophenyl)(imino)methyl-λ?-sulfanone has surged, driven by advancements in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly exploring its potential as a building block for drug discovery, owing to its ability to participate in cross-coupling reactions and other catalytic processes. This aligns with the growing trend of green chemistry, where efficient and sustainable synthesis methods are prioritized.

One of the most frequently asked questions about CAS No. 38764-51-1 revolves around its solubility and reactivity under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, while remaining relatively inert in aqueous environments. This property makes it suitable for multi-step synthetic pathways, where controlled reactivity is essential.

The thermal stability of (4-aminophenyl)(imino)methyl-λ?-sulfanone is another area of interest, particularly for applications in high-temperature processes. Its decomposition profile suggests that it remains stable up to approximately 200°C, which is critical for industries like polymer manufacturing and coating technologies. This characteristic has sparked discussions in online forums about its potential use in heat-resistant materials.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are under scrutiny. While preliminary data suggest low acute toxicity, ongoing research aims to evaluate its long-term impact on aquatic ecosystems and soil microbiota. These studies are part of a broader effort to align chemical production with sustainable development goals (SDGs), a topic gaining traction among regulatory bodies and industry stakeholders.

In the context of intellectual property, CAS No. 38764-51-1 has been referenced in several patents related to advanced material composites and specialty chemicals. Its role as a ligand in transition metal catalysis has also been explored, highlighting its utility in asymmetric synthesis. These applications resonate with the current focus on precision chemistry, where molecular-level control is paramount.

Looking ahead, the compound's potential in emerging technologies such as organic electronics and nanomaterials is being investigated. Its electron-donating and electron-accepting properties, derived from the aminophenyl and sulfone moieties, respectively, could pave the way for innovations in flexible electronics and energy storage systems. This aligns with the global push toward renewable energy solutions and smart materials.

In summary, (4-aminophenyl)(imino)methyl-λ?-sulfanone (CAS No. 38764-51-1) represents a versatile and highly functionalized compound with broad applicability across multiple sectors. Its unique structural features, combined with its robust chemical behavior, position it as a valuable asset in both academic research and industrial innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and advanced materials.